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Compound of Interest

Compound Name: (+/-)-Laureline

Cat. No.: B12763209 Get Quote

An In-Depth Technical Guide to (+/-)-Laureline

This guide provides a comprehensive overview of the chemical and physical properties of the

racemic compound (+/-)-Laureline, tailored for researchers, scientists, and professionals in

drug development.

Core Chemical Identifiers
The racemic mixture of Laureline, denoted as (+/-)-Laureline, is a member of the aporphine

alkaloid class. It is essential to distinguish this form from its specific stereoisomers.

Identifier Value Source

CAS Number 3749-97-1 [1][2]

Molecular Formula C₁₉H₁₉NO₃ [1]

IUPAC Name
(±)-10-Methoxy-1,2-

(methylenedioxy)aporphine
[1]

Synonyms Laureline (+/-)-form [1][2]

Physicochemical Data
The following table summarizes key physicochemical properties of Laureline. Note that some

data may be for a specific isomer if not explicitly stated for the racemic mixture.
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Property Value Source

Molecular Weight 309.36 g/mol [2][3][4]

Melting Point
115-116 °C (for rough needles

from petroleum ether)
[2]

Percent Composition
C: 73.77%, H: 6.19%, N:

4.53%, O: 15.52%
[2]

Stereoisomers
It is crucial to differentiate (+/-)-Laureline from its constituent enantiomers and other related

forms, as biological activity can vary significantly.

Isomeric Form CAS Number Key Properties Source

(+)-Laureline ((S)-

form)
65981-49-9 mp 114-115 °C [2][5]

Laureline ((7aR)-form) 81-38-9 mp 114 °C [2][4][6]

Further Research and Context
While detailed experimental protocols and signaling pathways for (+/-)-Laureline specifically

are not readily available in the initial search, the provided identifiers are foundational for further

investigation into its synthesis, biological activity, and potential therapeutic applications.

Researchers are encouraged to use these identifiers to explore scientific databases for more

in-depth studies.

To facilitate further research, the logical relationship for identifying the correct form of Laureline

is outlined below.
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Laureline Isomer Identification
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Figure 1. Isomeric Forms of Laureline

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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